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Compound of Interest

Compound Name: Pigment red 112

Cat. No.: B035991 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Pigment Red 112 (C.I. 12370), a monoazo pigment from the Naphthol AS series, is a widely

used industrial colorant valued for its vibrant red hue and excellent stability. While its primary

applications have been in paints, inks, and plastics, its molecular structure—a conjugated

system containing electron-donating and electron-accepting moieties—suggests potential for

use in the field of organic electronics. This document provides an overview of the potential

applications of Pigment Red 112 in organic electronic devices, drawing parallels with

chemically related compounds that have been investigated as organic semiconductors.

Detailed hypothetical protocols for the fabrication and characterization of Organic Field-Effect

Transistors (OFETs), Organic Photovoltaics (OPVs), and Organic Light-Emitting Diodes

(OLEDs) using Pigment Red 112 are presented to guide researchers in exploring its electronic

properties.

Physicochemical and Electronic Properties of
Pigment Red 112
A comprehensive understanding of the material's properties is crucial for its application in

organic electronics. Below is a summary of the known and theoretical properties of Pigment
Red 112.
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Property Value Reference

Chemical Name

3-hydroxy-N-(o-tolyl)-4-(2,4,5-

trichlorophenyl)azo-

naphthalene-2-carboxamide

[1]

C.I. Name Pigment Red 112 [1]

CAS Number 6535-46-2 [1]

Molecular Formula C₂₄H₁₆Cl₃N₃O₂ [1]

Molecular Weight 484.76 g/mol [1]

Solubility

Soluble in acetone; Insoluble

in water; Soluble in

concentrated sulfuric acid (with

color change to red-violet)

[2][3]

Heat Stability ~180-200 °C [1][4]

Theoretical HOMO
-5.85 eV (Illustrative for a

generic azo pigment)
[5]

Theoretical LUMO
-2.90 eV (Illustrative for a

generic azo pigment)
[5]

Theoretical Band Gap
2.95 eV (Illustrative for a

generic azo pigment)
[5]

Note: Experimental HOMO/LUMO levels for Pigment Red 112 are not readily available in the

literature. The provided theoretical values are for a generic azo pigment and should be

experimentally verified for Pigment Red 112.

Potential Applications in Organic Electronics
The extended π-conjugated system in Pigment Red 112, characteristic of many organic

semiconductors, suggests its potential for charge transport and light absorption/emission.

Organic Field-Effect Transistors (OFETs)
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OFETs are fundamental building blocks of organic electronic circuits. The performance of an

OFET is highly dependent on the charge carrier mobility of the organic semiconductor used.

Naphthalene and azo-based molecules have been explored as active materials in OFETs.

Given its planar molecular structure, Pigment Red 112 could potentially exhibit p-type or n-

type semiconducting behavior in a thin-film transistor architecture.

Organic Photovoltaics (OPVs)
The strong absorption of visible light by Pigment Red 112 makes it a candidate for use as a

donor or acceptor material in the active layer of an organic solar cell. In particular, its chemical

similarity to other azo dyes that have been investigated in dye-sensitized solar cells (DSSCs)

suggests a potential starting point for research.

Organic Light-Emitting Diodes (OLEDs)
While less common, some organic pigments have been investigated for their

electroluminescent properties. If Pigment Red 112 exhibits fluorescence in the solid state, it

could potentially be used as an emissive dopant in an OLED to produce red light.

Performance of Related Organic Pigments in
Electronic Devices
To provide a context for the potential performance of Pigment Red 112, the following tables

summarize reported data for other monoazo and Naphthol AS-based materials in organic

electronic devices.

Table 1: Performance of Azo Dyes in Dye-Sensitized Solar Cells (DSSCs)
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Dye
Structure

Voc (V)
Jsc
(mA/cm²)

Fill Factor
(FF)

Power
Conversion
Efficiency
(PCE) (%)

Reference

Azo Dye 1 0.65 5.80 0.62 2.34
Hypothetical

Data

Azo Dye 2 0.71 7.20 0.65 3.32
Hypothetical

Data

Azo Dye 3 0.68 6.50 0.64 2.83
Hypothetical

Data

Note: This table presents illustrative data for generic azo dyes to indicate a potential

performance range.

Table 2: Performance of Naphthalene-Based Materials in OFETs

Material
Mobility
(cm²/Vs)

On/Off Ratio
Device
Architecture

Reference

Naphthalene

Derivative 1
0.5 10⁶

Top-contact,

bottom-gate

Hypothetical

Data

Naphthalene

Derivative 2
1.2 10⁷

Bottom-contact,

bottom-gate

Hypothetical

Data

Naphthalene

Derivative 3
0.1 10⁵

Top-contact, top-

gate

Hypothetical

Data

Note: This table presents illustrative data for generic naphthalene-based materials to indicate a

potential performance range.

Table 3: Performance of Naphthol AS Derivatives in OLEDs (as emissive dopants)
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Host
Material

Dopant
Concentrati
on (%)

Max.
Luminance
(cd/m²)

External
Quantum
Efficiency
(EQE) (%)

CIE
Coordinate
s (x, y)

Reference

Alq₃ 5 5,000 2.5 (0.65, 0.34)
Hypothetical

Data

CBP 10 8,000 4.1 (0.64, 0.35)
Hypothetical

Data

Note: This table presents illustrative data for generic Naphthol AS derivatives to indicate a

potential performance range.

Experimental Protocols
The following are detailed, hypothetical protocols for the fabrication and characterization of

organic electronic devices using Pigment Red 112. These protocols are based on established

methods for similar organic small molecules.

Protocol 1: Fabrication and Characterization of a
Bottom-Gate, Top-Contact OFET
This protocol describes the fabrication of an OFET to evaluate the charge transport

characteristics of Pigment Red 112.

Materials and Equipment:

Heavily n-doped Si wafer with a 300 nm thermal SiO₂ layer (gate/dielectric)

Pigment Red 112 powder

High-purity organic solvent (e.g., chloroform, dichlorobenzene)

Octadecyltrichlorosilane (OTS) for surface treatment (optional)

Gold (Au) evaporation source
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Shadow mask for source-drain electrodes

Thermal evaporator

Spin coater

Glovebox with an inert atmosphere (N₂)

Semiconductor parameter analyzer

Procedure:

Substrate Cleaning:

Sonication of the Si/SiO₂ substrate in a sequence of deionized water, acetone, and

isopropanol for 15 minutes each.

Drying the substrate with a stream of N₂ gas.

UV-ozone treatment for 10 minutes to remove organic residues.

Dielectric Surface Treatment (Optional):

For improved film morphology, treat the SiO₂ surface with an OTS self-assembled

monolayer (SAM) by vapor deposition or solution immersion.

Thin Film Deposition of Pigment Red 112:

Prepare a solution of Pigment Red 112 (e.g., 5 mg/mL) in a suitable organic solvent.

Inside a glovebox, deposit the Pigment Red 112 solution onto the substrate via spin-

coating. Typical parameters are 2000 rpm for 60 seconds.

Anneal the film at a temperature below the pigment's decomposition point (e.g., 150 °C)

for 30 minutes to improve crystallinity.

Source-Drain Electrode Deposition:

Transfer the substrate to a thermal evaporator.
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Place a shadow mask with the desired channel length and width over the organic film.

Deposit a 50 nm layer of gold (Au) to define the source and drain electrodes.

OFET Characterization:

Transfer the completed device to a probe station connected to a semiconductor parameter

analyzer inside a glovebox.

Measure the output characteristics (Ids vs. Vds at various Vg) and transfer characteristics

(Ids vs. Vg at a constant Vds).

Calculate the field-effect mobility, on/off ratio, and threshold voltage from the transfer

characteristics.

Substrate Preparation Device Fabrication Characterization

Substrate Cleaning Surface Treatment (Optional) Pigment Red 112 Deposition Electrode Deposition Electrical Measurement Data Analysis

Click to download full resolution via product page

OFET Fabrication and Characterization Workflow.

Protocol 2: Fabrication and Characterization of a Dye-
Sensitized Solar Cell (DSSC)
This protocol outlines the steps to fabricate a DSSC using Pigment Red 112 as the sensitizer.

Materials and Equipment:

Fluorine-doped tin oxide (FTO) coated glass

TiO₂ paste

Pigment Red 112
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Ethanol

Iodide/triiodide-based electrolyte

Platinum (Pt) catalyst solution or Pt-coated counter electrode

Surlyn sealant

Doctor blade or screen printer

Furnace

Solar simulator

Potentiostat/Source meter

Procedure:

Photoanode Preparation:

Clean the FTO glass by sonication in detergent, deionized water, and ethanol.

Deposit a layer of TiO₂ paste onto the conductive side of the FTO glass using the doctor

blade technique.

Sinter the TiO₂ film in a furnace, gradually increasing the temperature to 450 °C and

holding for 30 minutes to create a mesoporous structure.

Dye Sensitization:

While the TiO₂ electrode is still warm (~80 °C), immerse it in a solution of Pigment Red
112 in a suitable solvent (e.g., a mixture of acetonitrile and tert-butanol) for 24 hours.

After sensitization, rinse the electrode with the solvent to remove excess dye.

Counter Electrode Preparation:

Drill a small hole in another piece of FTO glass.
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Deposit a thin layer of Pt catalyst onto the conductive side and heat at 400 °C for 15

minutes.

Cell Assembly:

Place a Surlyn sealant frame between the photoanode and the counter electrode.

Heat the assembly on a hot plate to seal the two electrodes together.

Inject the iodide/triiodide electrolyte through the pre-drilled hole in the counter electrode.

Seal the hole with a small piece of Surlyn and a coverslip.

DSSC Characterization:

Measure the current-voltage (I-V) characteristics of the cell under a solar simulator (AM

1.5G, 100 mW/cm²).

Determine the open-circuit voltage (Voc), short-circuit current density (Jsc), fill factor (FF),

and power conversion efficiency (PCE).

Measure the incident photon-to-current efficiency (IPCE) spectrum.
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DSSC Fabrication and Characterization Workflow.

Protocol 3: Fabrication and Characterization of a Small
Molecule OLED
This protocol details the fabrication of a simple OLED structure to investigate the

electroluminescent properties of Pigment Red 112 as a dopant in an emissive layer.
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Materials and Equipment:

Patterned indium tin oxide (ITO) coated glass substrate

Poly(3,4-ethylenedioxythiophene) polystyrene sulfonate (PEDOT:PSS) solution

Host material (e.g., Alq₃ or CBP)

Pigment Red 112

Electron transport layer (ETL) material (e.g., TPBi)

Lithium fluoride (LiF)

Aluminum (Al)

Organic solvents (e.g., chloroform, toluene)

Spin coater

Thermal evaporator

Glovebox with an inert atmosphere (N₂)

Source measure unit

Spectrometer

Procedure:

Substrate Preparation:

Clean the patterned ITO substrate using the same procedure as for the OFET substrate.

Hole Injection Layer (HIL) Deposition:

Spin-coat a thin layer of PEDOT:PSS onto the ITO and anneal at 120 °C for 15 minutes in

air.
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Transfer the substrate into a glovebox.

Emissive Layer (EML) Deposition:

Prepare a solution of the host material (e.g., CBP) with a specific weight percentage of

Pigment Red 112 (e.g., 1-10%) in a suitable solvent.

Spin-coat the EML solution onto the PEDOT:PSS layer.

Anneal the film to remove residual solvent.

ETL, Electron Injection Layer (EIL), and Cathode Deposition:

Transfer the substrate to a thermal evaporator inside the glovebox.

Sequentially deposit the following layers through a shadow mask:

40 nm of the ETL material (e.g., TPBi)

1 nm of LiF (EIL)

100 nm of Al (cathode)

OLED Characterization:

Without breaking the inert atmosphere, connect the device to a source measure unit and a

spectrometer.

Measure the current density-voltage-luminance (J-V-L) characteristics.

Record the electroluminescence (EL) spectrum at different operating voltages.

Calculate the external quantum efficiency (EQE), current efficiency, and power efficiency.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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